Cas no 1570615-46-1 (N-2-(aminomethyl)cyclohexyl-2-(5-methylthiophen-2-yl)formamidoacetamide)

• Product Name: N-2-(aminomethyl)cyclohexyl-2-(5-methylthiophen-2-yl)formamidoacetamide
• CAS No: 1570615-46-1
• MF: C₁₅H₂₃N₃O₂S
• MW: 309.427022218704
• MDL: MFCD32692535
• CID: 5672669
• PubChem ID: 155821370
• Update Time: 2025-10-22

N-2-(aminomethyl)cyclohexyl-2-(5-methylthiophen-2-yl)formamidoacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26675828
• N-[2-(aminomethyl)cyclohexyl]-2-[(5-methylthiophen-2-yl)formamido]acetamide
• 1570615-46-1
• N-2-(aminomethyl)cyclohexyl-2-(5-methylthiophen-2-yl)formamidoacetamide

• MDL： MFCD32692535
• Inchi： 1S/C15H23N3O2S/c1-10-6-7-13(21-10)15(20)17-9-14(19)18-12-5-3-2-4-11(12)8-16/h6-7,11-12H,2-5,8-9,16H2,1H3,(H,17,20)(H,18,19)
• InChI Key： JYBXKTUDOPIVRW-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(NCC(NC1CCCCC1CN)=O)=O

Computed Properties

• Exact Mass: 309.15109816g/mol
• Monoisotopic Mass: 309.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 113Ų

Additional information on N-2-(aminomethyl)cyclohexyl-2-(5-methylthiophen-2-yl)formamidoacetamide

Research Briefing on N-2-(aminomethyl)cyclohexyl-2-(5-methylthiophen-2-yl)formamidoacetamide (CAS: 1570615-46-1)

In recent years, the compound N-2-(aminomethyl)cyclohexyl-2-(5-methylthiophen-2-yl)formamidoacetamide (CAS: 1570615-46-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of N-2-(aminomethyl)cyclohexyl-2-(5-methylthiophen-2-yl)formamidoacetamide involves a multi-step process that ensures high purity and yield. Recent studies have optimized the synthetic route, incorporating novel catalysts and reaction conditions to enhance efficiency. The compound's structure, featuring a cyclohexylamine backbone and a thiophene moiety, is critical for its bioactivity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's identity and purity.

Pharmacological evaluations of N-2-(aminomethyl)cyclohexyl-2-(5-methylthiophen-2-yl)formamidoacetamide have revealed its potential as a modulator of specific biological targets. In vitro studies demonstrate its affinity for certain receptors and enzymes, suggesting possible applications in neurodegenerative diseases and inflammatory conditions. Notably, the compound exhibits a favorable pharmacokinetic profile, with good oral bioavailability and metabolic stability, as evidenced by preclinical trials.

Recent in vivo studies have further elucidated the therapeutic potential of this compound. Animal models of disease have shown that N-2-(aminomethyl)cyclohexyl-2-(5-methylthiophen-2-yl)formamidoacetamide can effectively mitigate symptoms and improve outcomes, particularly in contexts involving oxidative stress and neuroinflammation. These findings underscore the compound's versatility and warrant further investigation into its mechanisms of action.

Despite these promising results, challenges remain in the development of N-2-(aminomethyl)cyclohexyl-2-(5-methylthiophen-2-yl)formamidoacetamide as a therapeutic agent. Issues such as dose optimization, potential side effects, and long-term safety need to be addressed through rigorous clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research and translate findings into viable treatments.

In conclusion, N-2-(aminomethyl)cyclohexyl-2-(5-methylthiophen-2-yl)formamidoacetamide (CAS: 1570615-46-1) represents a compelling area of study in chemical biology and drug development. Its unique structural attributes and promising pharmacological properties position it as a candidate for further exploration. Continued research efforts will be crucial to unlocking its full therapeutic potential and addressing the unmet medical needs it may serve.